Cas no 2229528-27-0 (4-(1,2,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(1,2,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine
• CAS No: 2229528-27-0
• MF: C₅H₄F₄N₂S
• MW: 200.157273292542
• CID: 6371243
• PubChem ID: 165633099
• Update Time: 2025-11-01

4-(1,2,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine
• EN300-1957528
• 2229528-27-0

• Inchi： 1S/C5H4F4N2S/c6-3(5(7,8)9)2-1-12-4(10)11-2/h1,3H,(H2,10,11)
• InChI Key： FUWQFSWTQSRDDX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C(F)(F)F)F

Computed Properties

• Exact Mass: 200.00313196g/mol
• Monoisotopic Mass: 200.00313196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2Ų

Additional information on 4-(1,2,2,2-tetrafluoroethyl)-1,3-thiazol-2-amine

4-(1,2,2,2-Tetrafluoroethyl)-1,3-thiazol-2-amine: A Comprehensive Overview

4-(1,2,2,2-Tetrafluoroethyl)-1,3-thiazol-2-amine, identified by the CAS registry number 2229528-27-0, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse applications in drug discovery and material science. The structure of this compound is characterized by a thiazole ring system substituted with a tetrafluoroethyl group at the 4-position and an amino group at the 2-position. These substituents play a crucial role in determining its chemical reactivity and biological activity.

The synthesis of 4-(1,2,2,2-Tetrafluoroethyl)-1,3-thiazol-2-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is often achieved through cyclization reactions involving appropriate thioamide precursors. The introduction of the tetrafluoroethyl group at the 4-position requires precise control over reaction conditions to ensure regioselectivity. The amino group at the 2-position is introduced through nucleophilic substitution or other amine-forming reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most notable applications of 4-(1,2,2,2-Tetrafluoroethyl)-1,3-thiazol-2-amine lies in its potential as a building block for drug development. Thiazole derivatives are well-documented for their ability to modulate various biological targets, including enzymes and receptors. For instance, recent studies have explored its role as a precursor for compounds with anti-inflammatory and antitumor properties. The tetrafluoroethyl group imparts unique electronic and steric properties to the molecule, enhancing its ability to interact with biological systems.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the coordination properties of this compound to enhance the performance of MOFs under various conditions.

The chemical stability and reactivity of 4-(1,2,2,2-Tetrafluoroethyl)-1,3-thiazol-2-amine make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to undergo various functional group transformations allows for the generation of a wide array of derivatives with tailored properties. For example, substitution reactions at the amino group can lead to compounds with improved solubility or bioavailability.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, it can undergo biodegradation or photodegradation pathways. However, further research is needed to fully characterize its environmental behavior and develop strategies for minimizing any adverse effects.

In conclusion,4-(1,2,2,Tetrafluoroethyl)-1,3-thiazol-amine, with CAS No. 0, stands as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups provide a foundation for innovative research directions in drug discovery and materials science. As scientific understanding continues to evolve,this compound is poised to play an increasingly important role in advancing technological and therapeutic solutions.